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Compound of Interest

Compound Name: AS1842856

Cat. No.: B15582257 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper

Disposal of AS1842856

This document provides procedural guidance for the safe and compliant disposal of the

research chemical AS1842856. Adherence to these protocols is essential for maintaining

laboratory safety and environmental responsibility.

While AS1842856 is not classified as a hazardous substance by all suppliers under Regulation

(EC) No. 1907/2006 (REACH), it is imperative to follow standard laboratory safety protocols for

chemical waste.[1] The following procedures are based on general best practices for non-

hazardous chemical disposal.

Chemical and Physical Properties Relevant to Disposal
A summary of AS1842856's properties is provided below to inform safe handling and disposal.
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Property Value

CAS Number 836620-48-5

Form Solid

Solubility DMSO: 0.5 mg/mL - 5 mg/mL

Storage Temperature -20°C to 8°C

Stability ≥ 4 years when stored at -20°C

Data compiled from multiple sources.

Standard Operating Procedure for Disposal
This section outlines the step-by-step process for the disposal of AS1842856.

Unused or Expired Solid Compound
Evaluation: Confirm that the compound is in its solid, uncontaminated form.

Packaging: Ensure the compound is in a clearly labeled, sealed container.

Disposal: Dispose of the solid waste in accordance with local, state, and federal regulations

for non-hazardous chemical waste. Consult your institution's Environmental Health and

Safety (EHS) office for specific guidelines.

Solutions of AS1842856
Solvent Consideration: The primary hazard of AS1842856 solutions is often the solvent used

(e.g., DMSO).

Waste Collection: Collect all solutions containing AS1842856 in a designated, sealed, and

clearly labeled hazardous waste container for organic solvents.

Disposal: The solvent waste should be disposed of through your institution's hazardous

waste management program. Do not pour solutions down the drain.
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Contaminated Labware
Solid Waste: Items such as pipette tips, centrifuge tubes, and gloves that are contaminated

with AS1842856 should be collected in a designated solid waste container.

Liquid Waste from Cleaning: When cleaning glassware, use a suitable solvent to rinse, and

collect the rinsate in the designated hazardous solvent waste container.

Disposal: Dispose of contaminated solid waste and liquid cleaning waste according to your

institution's chemical and hazardous waste disposal procedures.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

AS1842856.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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